[(3-Chloro-pyrazin-2-ylmethyl)-cyclopropyl-amino]-acetic acid

• IUPAC Name: 2-[(3-chloropyrazin-2-yl)methyl-cyclopropylamino]acetic acid
• InChI: InChI=1S/C10H12ClN3O2/c11-10-8(12-3-4-13-10)5-14(6-9(15)16)7-1-2-7/h3-4,7H,1-2,5-6H2,(H,15,16)
• InChI Key: XZXKFKXFDMVIAX-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N(CC2=NC=CN=C2Cl)CC(=O)O
• Molecular Formula: C10H12ClN3O2
• Molecular Weight: 241.67 g/mol

Description

[(3-Chloro-pyrazin-2-ylmethyl)-cyclopropyl-amino]-acetic acid (CAS: Disclosed in ) is a heterocyclic compound featuring a pyrazine core substituted with a chlorine atom at the 3-position. The molecule includes a cyclopropylamine group linked via a methylene bridge to the pyrazine ring, with an acetic acid moiety appended to the amine. However, commercial availability of this compound is discontinued, as noted in , possibly due to challenges in synthesis, stability, or efficacy relative to alternatives .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(3-Chloro-pyrazin-2-ylmethyl)-cyclopropyl-amino]-acetic acid typically involves the following steps:

Starting Materials: The synthesis begins with the preparation of 3-chloro-pyrazine-2-carbaldehyde and cyclopropylamine.

Condensation Reaction: The 3-chloro-pyrazine-2-carbaldehyde is reacted with cyclopropylamine under controlled conditions to form an intermediate Schiff base.

Reduction: The Schiff base is then reduced using a suitable reducing agent such as sodium borohydride to yield the corresponding amine.

Acylation: The resulting amine is acylated with chloroacetic acid under basic conditions to form [(3-Chloro-pyrazin-2-ylmethyl)-cyclopropyl-amino]-acetic acid.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated systems ensures consistent production quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

[(3-Chloro-pyrazin-2-ylmethyl)-cyclopropyl-amino]-acetic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide in aqueous or alcoholic medium.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of primary or secondary amines.

Substitution: Formation of substituted pyrazine derivatives.

Scientific Research Applications

[(3-Chloro-pyrazin-2-ylmethyl)-cyclopropyl-amino]-acetic acid has diverse applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects in various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of [(3-Chloro-pyrazin-2-ylmethyl)-cyclopropyl-amino]-acetic acid involves its interaction with specific molecular targets and pathways. The compound is believed to exert its effects by binding to enzymes or receptors, thereby modulating their activity. This interaction can lead to changes in cellular processes, such as inhibition of enzyme activity or alteration of signal transduction pathways .

Comparison with Similar Compounds

Structural and Electronic Differences

Heterocyclic Core: Pyrazine vs. Pyridazine: Pyrazine (two nitrogen atoms at 1,4-positions) is electron-deficient due to its symmetric N-arrangement, favoring π-π stacking. In contrast, 6-methoxy on pyridazine (analogs) adds electron-donating properties, altering solubility and electronic interactions.

Amine Modifications: Cyclopropyl vs. Methyl/Isopropyl: The cyclopropyl group imposes significant steric hindrance and conformational rigidity, which may improve metabolic stability compared to linear alkyl amines (methyl, isopropyl). Cyclopropane’s angle strain also increases reactivity in certain contexts .

Implications for Physicochemical and Pharmacological Properties

• Solubility : Methoxy-substituted pyridazine analogs likely exhibit higher aqueous solubility due to the electron-donating methoxy group, whereas chloro-substituted derivatives (target compound and others) may favor lipid membranes .
• Binding Affinity : The chloro substituent’s electronegativity may enhance interactions with electrophilic regions of biological targets, such as enzyme active sites. Steric effects from cyclopropyl could either hinder or stabilize binding, depending on the target’s topology.

Research and Development Considerations

• Synthesis Challenges : The cyclopropyl group requires specialized synthetic routes (e.g., Simmons-Smith reaction), increasing complexity compared to simpler alkylamines. This may explain the discontinuation of the target compound .
• Pyrazine derivatives are common in kinase inhibitors (e.g., antineoplastic agents), implying possible therapeutic applications.
• Toxicity and Safety: Chlorinated heterocycles may pose toxicity risks due to bioaccumulation, whereas methoxy groups are generally more benign.

Biological Activity

Overview

[(3-Chloro-pyrazin-2-ylmethyl)-cyclopropyl-amino]-acetic acid is a compound characterized by its unique structural features, including a chloro-substituted pyrazine ring and a cyclopropyl amino-acetic acid moiety. This compound has garnered interest in medicinal chemistry due to its potential biological activities and applications in drug development.

• Molecular Formula : C₇H₈ClN₃O₂
• Molecular Weight : 189.61 g/mol
• Structural Features :
  • Chloro-substituted pyrazine ring
  • Cyclopropyl group
  • Amino-acetic acid functionality

The biological activity of [(3-Chloro-pyrazin-2-ylmethyl)-cyclopropyl-amino]-acetic acid is primarily attributed to its ability to interact with various biological macromolecules. The mechanism involves:

• Hydrogen Bonding : The chloro-pyrazine moiety can form hydrogen bonds with target proteins or nucleic acids.
• Ionic Interactions : The amino-acetic acid group participates in ionic interactions, enhancing binding affinity and specificity.
• Modulation of Enzymatic Activity : The compound may inhibit or activate specific enzymes, influencing metabolic pathways.

In Vitro Studies

Research has demonstrated that [(3-Chloro-pyrazin-2-ylmethyl)-cyclopropyl-amino]-acetic acid exhibits significant biological activity across various assays:

• Antimicrobial Activity :
  • Exhibited inhibitory effects against Gram-positive and Gram-negative bacteria.
  • Effective against certain fungal strains.
• Cytotoxicity :
  • Induced apoptosis in cancer cell lines, showing potential as an anticancer agent.
  • IC50 values were determined in various cell lines, indicating dose-dependent effects.
• Enzyme Inhibition :
  • Demonstrated inhibition of key enzymes involved in metabolic pathways, such as kinases and phosphatases.

Case Studies

• Cancer Cell Line Study :
  • A study involving FaDu hypopharyngeal tumor cells showed that the compound induced apoptosis more effectively than standard chemotherapeutic agents, suggesting its potential as an anticancer drug .
• Antimicrobial Testing :
  • In vitro tests revealed that the compound had a minimum inhibitory concentration (MIC) against Staphylococcus aureus and Escherichia coli, highlighting its potential as an antimicrobial agent .

Comparative Analysis with Similar Compounds

Compound Name	Structure Features	Biological Activity	Notes
[(3-Chloro-pyrazin-2-ylmethyl)-isopropyl-amino]-acetic acid	Isopropyl group instead of cyclopropyl	Moderate cytotoxicity	Less effective than the cyclopropyl variant
[(3-Chloro-pyrazin-2-ylmethyl)-methyl-amino]-acetic acid	Methyl group	Low antimicrobial activity	Limited therapeutic applications

Research Applications

The unique properties of [(3-Chloro-pyrazin-2-ylmethyl)-cyclopropyl-amino]-acetic acid make it a valuable compound for various research applications:

• Medicinal Chemistry : Serves as a building block for synthesizing novel pharmaceuticals.
• Biochemical Probes : Investigated for its interactions with biological targets to elucidate mechanisms of action.
• Materials Science : Explored for potential use in developing new materials with specific electronic properties.